![molecular formula C8H8F6O3 B2509685 Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate CAS No. 152251-75-7](/img/structure/B2509685.png)
Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate
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Overview
Description
Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate is a useful research compound. Its molecular formula is C8H8F6O3 and its molecular weight is 266.139. The purity is usually 95%.
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Scientific Research Applications
Diastereoselective Synthesis : Funabiki et al. (2011) demonstrated a method for the diastereoselective synthesis of 4,4,4-trifluoro-1-aryl-3-hydroxy-2-methyl-1-butanones using trifluoroacetaldehyde ethyl hemiacetal. This process is the first reliable, metal-free, complementary anti- and syn-selective method for preparing these compounds (Funabiki et al., 2011).
Regio- and Stereo-specific Preparation : Qing & Zhang (1997) explored the regio- and stereo-specific preparation of Ethyl 3-iodo-4,4,4-trifluoro-2(Z)-butenoate from ethyl 4,4,4-trifluoro-2-butynote. This study contributed to the understanding of the precise chemical behavior of these compounds (Qing & Zhang, 1997).
Dehydro Amino Acid Precursors : Enders et al. (2005) described a straightforward and completely (Z)-stereoselective synthesis of various 3-substituted ethyl 4,4,4-trifluoro-2-formyl-amino-2-butenoates. These compounds are useful as dehydro amino acid precursors, particularly for β-trifluoromethyl substituted amino acids (Enders, Chen, & Raabe, 2005).
Synthesis of Cyclohexenes : Abele et al. (1993) investigated the synthesis of trifluoromethylated cyclohexenes using 1,1,1-trifluoro-2-methyl-2-butenoic acid ethyl ester. This research aids in understanding the synthesis routes for complex organic structures containing trifluoromethyl groups (Abele, Haas, Lieb, & Zwingenberger, 1993).
Synthesis of Quinoline Derivatives : Darehkordi et al. (2018) presented a method for synthesizing substituted (trifluoromethyl)quinoline-3-carbonitrile derivatives through intramolecular cyclization of ethyl 2-cyano-4,4,4-trifluoro-3-(arylamino)but-2-enoate derivatives (Darehkordi, Talebizadeh, & Anary‐Abbasinejad, 2018).
Facile Streoselective Synthesis : Pan, Wang, & Deng (2002) studied the Suzuki-type cross-coupling reaction for the facile streoselective synthesis of aryl substituted α,β-unsaturated esters containing a trifluoromethyl group (Pan, Wang, & Deng, 2002).
Organocatalytic Asymmetric Direct Aldol Reactions : Funabiki et al. (2011) also explored the organocatalytic asymmetric direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with aromatic methyl ketones, producing high yields of (R)-4,4,4-trifluoro-1-aryl-3-hydroxy-1-butanones (Funabiki, Itoh, Kubota, & Matsui, 2011).
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and effectiveness.
Properties
IUPAC Name |
ethyl 4,4,4-trifluoro-3-hydroxy-2-methylidene-3-(trifluoromethyl)butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F6O3/c1-3-17-5(15)4(2)6(16,7(9,10)11)8(12,13)14/h16H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMHBUHIZSGSMQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=C)C(C(F)(F)F)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
152251-75-7 |
Source
|
Record name | Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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